1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene

• IUPAC Name: 1-bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene
• InChI: InChI=1S/C11H12BrFO/c1-7-4-11(10(13)5-9(7)12)14-6-8-2-3-8/h4-5,8H,2-3,6H2,1H3
• InChI Key: GGDBSIFSWSCLSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)F)OCC2CC2
• Molecular Formula: C11H12BrFO
• Molecular Weight: 259.11 g/mol

Description

1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene is an organic compound that belongs to the class of aromatic halides. This compound is characterized by the presence of a bromine atom, a cyclopropylmethoxy group, a fluorine atom, and a methyl group attached to a benzene ring. The unique combination of these substituents imparts distinct chemical and physical properties to the compound, making it of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene can be achieved through several synthetic routes. One common method involves the bromination of 4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene. This reaction typically employs bromine (Br2) or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron (Fe) or aluminum chloride (AlCl3). The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring.

Industrial Production Methods

In an industrial setting, the production of 1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene may involve large-scale bromination processes. These processes are optimized for efficiency and yield, often utilizing continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations. The use of advanced purification techniques, such as distillation and chromatography, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene undergoes several types of chemical reactions, including:

Nucleophilic Substitution Reactions: The bromine atom can be replaced by a nucleophile, such as an amine or an alkoxide, under appropriate conditions.

Electrophilic Aromatic Substitution Reactions: The benzene ring can undergo substitution reactions with electrophiles, such as nitration or sulfonation, facilitated by catalysts like sulfuric acid (H2SO4) or nitric acid (HNO3).

Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Electrophilic Aromatic Substitution: Concentrated sulfuric acid (H2SO4) or nitric acid (HNO3) at elevated temperatures.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in aqueous or acidic media.

Major Products

Nucleophilic Substitution: Formation of substituted benzene derivatives with various functional groups.

Electrophilic Aromatic Substitution: Formation of nitro or sulfonic acid derivatives.

Oxidation: Formation of carboxylic acids or other oxidized products.

Scientific Research Applications

1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor in the development of new therapeutic agents targeting specific diseases.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes, receptors, or DNA, leading to various biochemical effects. The presence of the bromine, fluorine, and cyclopropylmethoxy groups can influence the compound’s binding affinity and selectivity for its targets, modulating its overall activity and efficacy.

Comparison with Similar Compounds

1-Bromo-4-(cyclopropylmethoxy)-5-fluoro-2-methylbenzene can be compared with other similar compounds, such as:

1-Bromo-4-methoxy-2-methylbenzene: Lacks the fluorine and cyclopropyl groups, resulting in different chemical and physical properties.

4-(Cyclopropylmethoxy)-2-methylbenzene:

1-Bromo-4-fluoro-2-methylbenzene: Lacks the cyclopropylmethoxy group, leading to variations in its chemical behavior and uses.